Cas no 26767-00-0 (Methyl 3-(Trimethylsilyloxy)crotonate (cis- and trans- mixture))

• Product name: Methyl 3-(Trimethylsilyloxy)crotonate (cis- and trans- mixture)
• CAS No: 26767-00-0
• MF: C₈H₁₆O₃Si
• MW: 188.296343803406
• CID: 250035
• PubChem ID: 24853402

Methyl 3-(Trimethylsilyloxy)crotonate (cis- and trans- mixture) Chemical and Physical Properties

Names and Identifiers

• 2-Butenoic acid,3-[(trimethylsilyl)oxy]-, methyl ester, (2E)-
• Methyl 3-(Trimethylsilyloxy)crotonate (cis- and trans- mixture)
• 3-(Trimethylsilyloxy)-2-butenoic Acid Methyl Ester
• 3-(Trimethylsilyloxy)crotonic Acid Methyl Ester
• 3-TRIMETHYLSILOXY-2-BUTENOIC ACID METHYL ESTER
• Methyl 3-(Trimethylsilyloxy)-2-butenoate
• Methyl 3-(TriMethylsilyloxy)crotonate
• METHYL 3-(TRIMETHYLSILYLOXY)CROTONATE, MIXTURE OF CIS AND TRANS, 90
• METHYL 3-TRIMETHYLSILOXY-2-BUTENOATE
• methyl 3-trimethylsiloxybut-2-enoate
• methyl 3-trimethylsilyloxy-2-butenoate
• methyl 3-trimethylsilyloxybut-2-enoate
• METHYL ACETOACETATE ENOL TRIMETHYLSILYL ETHER
• 2-Butenoicacid, 3-[(trimethylsilyl)oxy]-, methyl ester, (E)-
• Crotonic acid,3-(trimethylsiloxy)-, methyl ester, (E)- (8CI)
• FT-0695100
• DTXSID001266128
• 62269-44-7
• 26767-00-0
• SCHEMBL2695530
• methyl-3-trimethylsiloxy-2-butenoate
• T1664
• NS00056441
• OQNKCUVOGBTGDJ-UHFFFAOYSA-N
• DA-19732
• (E)-Methyl 3-((trimethylsilyl)oxy)but-2-enoate

• MDL： MFCD00008457
• Inchi： 1S/C8H16O3Si/c1-7(6-8(9)10-2)11-12(3,4)5/h6H,1-5H3/b7-6+
• InChI Key： OQNKCUVOGBTGDJ-VOTSOKGWSA-N
• SMILES： C/C(=C\C(=O)OC)/O[Si](C)(C)C

Computed Properties

• Exact Mass: 188.08700
• Monoisotopic Mass: 188.087
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 87.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Not determined
• Density: 0.939 g/mL at 25 °C(lit.)
• Boiling Point: 57-59 °C/9 mmHg(lit.)
• Flash Point: Fahrenheit: 147.2 ° f
  Celsius: 64 ° c
  
• Refractive Index: n20/D 1.444(lit.)
• PSA: 35.53000
• LogP: 1.91470
• Solubility: Not determined

Methyl 3-(Trimethylsilyloxy)crotonate (cis- and trans- mixture) Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：2-8°C

Additional information on Methyl 3-(Trimethylsilyloxy)crotonate (cis- and trans- mixture)

Methyl 3-(Trimethylsilyloxy)crotonate (cis- and trans- mixture)

The compound Methyl 3-(Trimethylsilyloxy)crotonate, identified by the CAS number 26767-00-0, is a versatile and intriguing molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound, which exists as a mixture of its cis- and trans-isomers, is characterized by its unique structure and functional groups, making it a valuable tool in various chemical applications.

At its core, Methyl 3-(Trimethylsilyloxy)crotonate features a crotonate backbone, which is a four-carbon chain with a double bond between the second and third carbons. The trimethylsilyl (TMS) group attached to the oxygen atom introduces several desirable properties, including enhanced thermal stability and reactivity. The methyl ester group further modulates the molecule's behavior in different chemical environments.

Recent studies have highlighted the importance of this compound in the synthesis of advanced materials. For instance, researchers have utilized Methyl 3-(Trimethylsilyloxy)crotonate as a precursor for the preparation of silyl-containing polymers, which exhibit exceptional thermal and mechanical properties. These polymers have potential applications in high-temperature resistant coatings and electronic devices.

In addition to its role in materials science, this compound has also found utility in organic synthesis as an intermediate for constructing complex molecular frameworks. The TMS group serves as a protective moiety for hydroxyl groups during multi-step syntheses, enabling chemists to achieve greater control over reaction pathways.

One of the most fascinating aspects of Methyl 3-(Trimethylsilyloxy)crotonate is its ability to undergo various transformations under specific reaction conditions. For example, catalytic hydrogenation can reduce the double bond in the crotonate backbone, leading to the formation of saturated derivatives with different physical properties. Similarly, hydrolysis of the methyl ester group yields the corresponding carboxylic acid derivative, which can be further functionalized for diverse applications.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of this compound. Quantum mechanical calculations have revealed that the TMS group significantly influences the electron distribution within the molecule, thereby affecting its reactivity towards nucleophilic and electrophilic attack.

Moreover, Methyl 3-(Trimethylsilyloxy)crotonate has been explored as a building block in bioconjugation chemistry. Its silyl ether functionality allows for selective modifications of biomolecules such as proteins and nucleic acids, opening new avenues for drug delivery systems and biosensor development.

In summary, Methyl 3-(Trimethylsilyloxy)crotonate (CAS No: 26767-00-0) is a multifaceted compound with a rich array of applications across various scientific disciplines. Its unique structure and functional groups make it an invaluable tool for researchers seeking to push the boundaries of chemical synthesis and materials innovation.